Cas no 22102-10-9 (3-(4-Methoxyphenyl)-1,1,1-trifluoro-2-propanone)

• Product Name: 3-(4-Methoxyphenyl)-1,1,1-trifluoro-2-propanone
• CAS No: 22102-10-9
• MF: C₁₀H₉F₃O₂
• MW: 218.172473669052
• MDL: MFCD01764734
• CID: 912209
• PubChem ID: 2781456
• Update Time: 2025-10-28

3-(4-Methoxyphenyl)-1,1,1-trifluoro-2-propanone Chemical and Physical Properties

Names and Identifiers

• 1,1,1-trifluoro-3-(4-methoxyphenyl)acetone
• 1,1,1-trifluoro-3-(4-methoxyphenyl)propan-2-one
• 3-(4-Methoxyphenyl)-1,1,1-trifluoro-2-propanone
• 4-methoxybenzyl trifluoromethyl ketone
• Trifluormethyl-<4-methoxy-benzyl>-keton
• MFCD01764734
• EN300-1934288
• DB-025969
• 22102-10-9
• 3-(4-Methoxyphenyl)-1,1,1-trifluoroacetone
• CS-0302799
• AKOS009158510
• SCHEMBL17210682
• DTXSID30381798

• MDL： MFCD01764734
• Inchi： 1S/C10H9F3O2/c1-15-8-4-2-7(3-5-8)6-9(14)10(11,12)13/h2-5H,6H2,1H3
• InChI Key： YLMHLXFFVYFSNR-UHFFFAOYSA-N
• SMILES： FC(C(CC1C=CC(=CC=1)OC)=O)(F)F

Computed Properties

• Exact Mass: 218.05500
• Monoisotopic Mass: 218.05546401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.237
• Boiling Point: 61 °C
• Flash Point: 92.9°C
• Refractive Index: 1.452
• PSA: 26.30000
• LogP: 2.36910

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 3-(4-Methoxyphenyl)-1,1,1-trifluoro-2-propanone

Research Brief on 3-(4-Methoxyphenyl)-1,1,1-trifluoro-2-propanone (CAS: 22102-10-9) in Chemical Biology and Pharmaceutical Applications

3-(4-Methoxyphenyl)-1,1,1-trifluoro-2-propanone (CAS: 22102-10-9) is a fluorinated ketone derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its trifluoromethyl group and methoxyphenyl moiety, serves as a key intermediate in the synthesis of various bioactive molecules, including enzyme inhibitors, agrochemicals, and drug candidates. Recent studies have highlighted its potential in modulating enzymatic activity and its role in the development of novel therapeutic agents.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of 3-(4-Methoxyphenyl)-1,1,1-trifluoro-2-propanone as a scaffold for designing potent inhibitors of serine hydrolases, a class of enzymes implicated in numerous diseases, including cancer and neurodegenerative disorders. The researchers demonstrated that the trifluoromethyl group enhances the compound's binding affinity to the enzyme's active site, while the methoxyphenyl moiety contributes to its metabolic stability. These findings underscore the compound's utility in rational drug design.

In addition to its pharmacological applications, 3-(4-Methoxyphenyl)-1,1,1-trifluoro-2-propanone has been investigated for its role in agrochemical development. A 2022 study in Pest Management Science reported its efficacy as a precursor for synthesizing novel herbicides with improved selectivity and environmental safety profiles. The study emphasized the compound's ability to undergo selective transformations, yielding derivatives with potent herbicidal activity against broadleaf weeds while minimizing toxicity to non-target organisms.

The synthetic versatility of 3-(4-Methoxyphenyl)-1,1,1-trifluoro-2-propanone has also been a focal point of recent research. A 2023 paper in Organic Letters detailed a novel catalytic method for its asymmetric reduction, enabling the production of chiral alcohols with high enantioselectivity. This advancement is particularly relevant for the pharmaceutical industry, where enantiopure compounds are often required for drug development. The study's authors highlighted the potential of this methodology to streamline the synthesis of complex molecules.

Despite its promising applications, challenges remain in the large-scale production and optimization of 3-(4-Methoxyphenyl)-1,1,1-trifluoro-2-propanone. Recent efforts have focused on improving its synthetic yield and purity, as reported in a 2023 Chemical Engineering Journal article. The study proposed a continuous-flow synthesis approach, which not only enhanced the compound's yield but also reduced the environmental impact associated with traditional batch processes. Such innovations are critical for meeting the growing demand for this compound in industrial and research settings.

In conclusion, 3-(4-Methoxyphenyl)-1,1,1-trifluoro-2-propanone (CAS: 22102-10-9) represents a valuable building block in chemical biology and pharmaceutical research. Its unique structural features and diverse applications make it a subject of ongoing investigation, with recent studies highlighting its potential in drug discovery, agrochemical development, and synthetic chemistry. Future research is expected to further explore its mechanistic insights and expand its utility in these fields.